Cas no 2757904-06-4 (2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,6-difluorophenyl]acetic acid)

• Product Name: 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,6-difluorophenyl]acetic acid
• CAS No: 2757904-06-4
• MF: C₂₃H₁₇F₂NO₄
• MW: 409.38219332695
• CID: 5916707
• PubChem ID: 165762538
• Update Time: 2025-05-21

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,6-difluorophenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37102114
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,6-difluorophenyl]acetic acid
• 2757904-06-4

• Inchi： 1S/C23H17F2NO4/c24-20-9-13(10-21(25)18(20)11-22(27)28)26-23(29)30-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-10,19H,11-12H2,(H,26,29)(H,27,28)
• InChI Key： HTTRMJXHJDWYOP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CC(=O)O)F)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 409.11256435g/mol
• Monoisotopic Mass: 409.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,6-difluorophenyl]acetic acid

Chemical Compound CAS No. 2757904-06-4: A Comprehensive Overview

The compound with CAS No. 2757904-06-4, known as 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,6-difluorophenyl]acetic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a difluorophenyl moiety, and an acetic acid functional group. The presence of these groups makes it a versatile building block for various chemical reactions and drug development processes.

Recent studies have highlighted the importance of this compound in the synthesis of advanced materials and biologically active molecules. For instance, researchers have utilized its Fmoc group as a protective agent in peptide synthesis, enabling precise control over reaction pathways and enhancing the efficiency of drug discovery processes. The difluorophenyl moiety, on the other hand, has been shown to impart unique electronic properties to the molecule, making it a valuable component in the development of novel sensors and electronic devices.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. This approach not only reduces production costs but also minimizes environmental impact, aligning with current trends toward sustainable chemistry practices.

From a structural perspective, the molecule exhibits a high degree of symmetry due to the arrangement of its functional groups. This symmetry plays a crucial role in determining its physical properties, such as melting point and solubility. Recent computational studies have employed density functional theory (DFT) to model the electronic structure of this compound, providing insights into its reactivity and potential applications in catalysis.

The application of this compound extends beyond traditional chemical synthesis. It has been explored as a precursor for the development of fluorescent probes used in biomedical imaging. By incorporating this compound into polymer matrices, researchers have successfully created materials with enhanced optical properties, paving the way for new diagnostic tools in healthcare.

In conclusion, CAS No. 2757904-06-4 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable asset in modern chemical research and development. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing science and technology is expected to grow significantly.